![molecular formula C14H23N3O3 B2412254 N-(1-Tert-butyl-5-oxopyrrolidin-3-yl)-3-(prop-2-enoylamino)propanamide CAS No. 2202412-08-4](/img/structure/B2412254.png)
N-(1-Tert-butyl-5-oxopyrrolidin-3-yl)-3-(prop-2-enoylamino)propanamide
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Overview
Description
N-(1-Tert-butyl-5-oxopyrrolidin-3-yl)-3-(prop-2-enoylamino)propanamide, also known as TBOA, is a potent and selective inhibitor of glutamate transporters. Glutamate is the primary excitatory neurotransmitter in the central nervous system, and its transporters play a crucial role in regulating its concentration in the synaptic cleft. TBOA has been extensively studied for its potential therapeutic applications in various neurological disorders.
Mechanism of Action
N-(1-Tert-butyl-5-oxopyrrolidin-3-yl)-3-(prop-2-enoylamino)propanamide selectively inhibits the excitatory amino acid transporters (EAATs), which are responsible for the reuptake of glutamate from the synaptic cleft. By blocking the EAATs, this compound increases the extracellular concentration of glutamate, leading to excessive activation of glutamate receptors and subsequent neuronal damage.
Biochemical and physiological effects:
This compound has been shown to induce seizures and neurodegeneration in animal models, indicating its potential as a tool for studying the mechanisms of epilepsy and neurodegenerative diseases. This compound has also been shown to modulate synaptic plasticity and long-term potentiation, suggesting its potential as a therapeutic agent for cognitive disorders.
Advantages and Limitations for Lab Experiments
The main advantage of using N-(1-Tert-butyl-5-oxopyrrolidin-3-yl)-3-(prop-2-enoylamino)propanamide in lab experiments is its selectivity for EAATs, which allows for the specific inhibition of glutamate transporters without affecting other neurotransmitter systems. However, this compound has limited solubility in aqueous solutions, which can make it difficult to administer in vivo. Additionally, the excitotoxic effects of this compound can make it challenging to interpret the results of experiments, as it can induce neuronal damage and alter the physiological state of the brain.
Future Directions
Future research on N-(1-Tert-butyl-5-oxopyrrolidin-3-yl)-3-(prop-2-enoylamino)propanamide could focus on its potential as a therapeutic agent for neurological disorders. By selectively inhibiting glutamate transporters, this compound could prevent the excessive activation of glutamate receptors and subsequent neuronal damage. Additionally, this compound could be used in combination with other drugs to enhance its therapeutic effects and reduce its side effects. Further studies could also investigate the role of this compound in modulating synaptic plasticity and long-term potentiation, which could have implications for cognitive disorders such as Alzheimer's disease.
Synthesis Methods
The synthesis of N-(1-Tert-butyl-5-oxopyrrolidin-3-yl)-3-(prop-2-enoylamino)propanamide involves the reaction of tert-butyl 3-oxopyrrolidine-1-carboxylate with prop-2-enoyl chloride, followed by the reaction with 3-aminopropionitrile. The resulting product is then treated with trifluoroacetic acid to obtain this compound in high yield.
Scientific Research Applications
N-(1-Tert-butyl-5-oxopyrrolidin-3-yl)-3-(prop-2-enoylamino)propanamide has been widely used as a research tool to investigate the role of glutamate transporters in various neurological disorders, including epilepsy, stroke, and neurodegenerative diseases. This compound has been shown to increase the extracellular concentration of glutamate, leading to excitotoxicity and neuronal damage. By inhibiting glutamate transporters, this compound can mimic the pathological conditions of these disorders and provide insights into their underlying mechanisms.
properties
IUPAC Name |
N-(1-tert-butyl-5-oxopyrrolidin-3-yl)-3-(prop-2-enoylamino)propanamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23N3O3/c1-5-11(18)15-7-6-12(19)16-10-8-13(20)17(9-10)14(2,3)4/h5,10H,1,6-9H2,2-4H3,(H,15,18)(H,16,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSRIIRYEDIMDHV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)N1CC(CC1=O)NC(=O)CCNC(=O)C=C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23N3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.35 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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